Cas no 5407-57-8 (N1-(7-Chloro-4-quinolinyl)-1,2-ethanediamine)

N1-(7-Chloro-4-quinolinyl)-1,2-ethanediamine structure
5407-57-8 structure
Product Name:N1-(7-Chloro-4-quinolinyl)-1,2-ethanediamine
CAS No:5407-57-8
MF:C11H12ClN3
MW:221.686080932617
MDL:MFCD02179802
CID:371096
PubChem ID:221208
Update Time:2025-04-19

N1-(7-Chloro-4-quinolinyl)-1,2-ethanediamine Chemical and Physical Properties

Names and Identifiers

    • N1-(7-Chloroquinolin-4-yl)ethane-1,2-diamine
    • 1,2-Ethanediamine,N1-(7-chloro-4-quinolinyl)-
    • N'-(7-chloroquinolin-4-yl)ethane-1,2-diamine
    • N1-?(7-?chloro-?4-?quinolinyl)?-1,?2-?Ethanediamine
    • (2-aminoethyl)(7-chloro(4-quinolyl))amine
    • 4-(2-Aminoethyl)amino-7-chloroquinoline
    • N-(2-aminoethyl)-7-chloroquinolin-4-amine
    • N-(7-Chloroquinolin-4-yl)ethane-1,2-diamine
    • NSC5447
    • TCMDC-125850
    • 1,2-ETHANEDIAMINE,N1-(7-CHLORO-4-QUINOLINYL)
    • 1,2-Ethanediamine, N1-(7-chloro-4-quinolinyl)-
    • BDBM23301
    • XBDASFGJHWAFFE-UHFFFAOYSA-
    • N'-(7-chloro-4-quinolyl)ethane-1,2-diamine
    • J-522864
    • 1-Boc-4-formylindole
    • NSC-5447
    • XBDASFGJHWAFFE-UHFFFAOYSA-N
    • DTXSID20277974
    • AKOS000188989
    • N-(7-Chloro-4-quinolyl)-1,2-diaminoethane
    • CS-0197273
    • 4-amino-7-chloroquinoline (ACQ)-based compound, 6
    • SCHEMBL1147519
    • MFCD02179802
    • SB71543
    • n-(7-chloro-4-quinolinyl)-1,2-ethanediamine
    • BB 0243397
    • CHEMBL99254
    • 7-chloro-4-[N-(2-aminoethyl)amino]-quinoline
    • N*1*-(7-Chloro-quinolin-4-yl)-ethane-1,2-dia mine
    • N~1~-(7-Chloroquinolin-4-yl)ethane-1,2-diamine
    • AS-40839
    • FT-0629629
    • 5407-57-8
    • DA-42143
    • 1,2-Ethanediamine, N-(7-chloro-4-quinolinyl)-
    • ALBB-025665
    • STK727102
    • BBL011775
    • N1-(7-Chloro-4-quinolinyl)-1,2-ethanediamine
    • MDL: MFCD02179802
    • Inchi: 1S/C11H12ClN3/c12-8-1-2-9-10(15-6-4-13)3-5-14-11(9)7-8/h1-3,5,7H,4,6,13H2,(H,14,15)
    • InChI Key: XBDASFGJHWAFFE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(C=1)=NC=CC=2NCCN

Computed Properties

  • Exact Mass: 221.07200
  • Monoisotopic Mass: 221.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 50.9

Experimental Properties

  • Density: 1.316
  • Boiling Point: 415°Cat760mmHg
  • Flash Point: 204.8°C
  • PSA: 50.94000
  • LogP: 3.03210

N1-(7-Chloro-4-quinolinyl)-1,2-ethanediamine Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N1-(7-Chloro-4-quinolinyl)-1,2-ethanediamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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N1-(7-Chloro-4-quinolinyl)-1,2-ethanediamine
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$ 50.00 2022-06-05
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Chemenu
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Alichem
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Alichem
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Alichem
A189005138-5g
N1-(7-Chloroquinolin-4-yl)ethane-1,2-diamine
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X58175-500mg
N1-(7-Chloroquinolin-4-yl)ethane-1,2-diamine
5407-57-8 ≥95%
500mg
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abcr
AB466238-250 mg
N-(2-Aminoethyl)-7-chloroquinolin-4-amine, min. 95%; .
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€185.60 2022-06-10
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